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Compound of Interest

Compound Name: Z-GLN(MTT)-OH

CAS No.: 144317-19-1

Cat. No.: B612880

Get Quote

Chemical Identity & Significance
Z-Gln(Mtt)-OH is a highly specialized, orthogonally protected amino acid derivative used in

solid-phase (SPPS) and solution-phase peptide synthesis. Its value lies in the dual-

orthogonality of its protecting groups:

N-alpha Protection (Z / Cbz): Stable to mild and moderate acids (TFA); removed by

hydrogenolysis (

) or strong acids (HBr/AcOH, HF).

Side-Chain Protection (Mtt): Hyper-acid labile; removed by very mild acidic conditions (1%

TFA in DCM) without affecting the Z-group or other tBu-based protections.

This unique pairing allows for selective side-chain deprotection while maintaining N-terminal

integrity, facilitating the synthesis of cyclic peptides, side-chain labeled probes, or branched

ubiquitin chains.
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Property Data

Chemical Name
N-alpha-Benzyloxycarbonyl-N-gamma-(4-

methyltrityl)-L-glutamine

CAS Number 144317-19-1

Molecular Formula

Molecular Weight 536.62 g/mol

Appearance White to off-white powder

Solubility Soluble in DCM, DMF, DMSO; Insoluble in water

Purity (HPLC) Typically

Hazard Identification & Safety Profile
While specific toxicological data for this derivative is limited, it is classified based on functional

group analysis and analogs (Z-Gln-OH, Trityl compounds). Treat as a Chemical Irritant.

GHS Classification (Self-Classification)
Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Emergency Response Protocols
Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Consult a physician.
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Skin Contact: Wash with soap and copious amounts of water. Remove contaminated

clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center.

PPE Requirements[2]
Respiratory: N95 (US) or P1 (EN143) dust mask required when handling powder.

Hand: Nitrile gloves (min thickness 0.11 mm).

Eye: Chemical safety goggles.

Handling, Storage & Stability Logic
The stability of Z-Gln(Mtt)-OH is dictated by the acid-sensitivity of the Mtt group and the

hydrolytic potential of the Z-carbamate.

Storage Workflow
Long-Term: Store at -20°C.

Environment: Keep container tightly closed in a dry, well-ventilated place. Protect from light.

Moisture Sensitivity: Hygroscopic. Allow vial to equilibrate to room temperature before

opening to prevent condensation, which can hydrolyze the Mtt group over time.
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Figure 1: Proper handling lifecycle to prevent hydrolytic degradation of the Mtt group.

Technical Application: Orthogonal Deprotection
The primary utility of Z-Gln(Mtt)-OH is the ability to selectively deprotect the side chain (Mtt)

without disturbing the N-terminal protection (Z), or vice versa.

Mechanism of Orthogonality
Mtt Cleavage (Acid Labile): The 4-methyltrityl cation is stabilized by the methyl group,

making it hypersensitive to mild acid (1% TFA). The Z group remains stable under these

conditions.

Z Cleavage (Hydrogenolysis): The benzyloxycarbonyl group is removed by catalytic

hydrogenation (

). The Mtt group is generally stable to hydrogenolysis, provided the catalyst is not acidic.

Experimental Protocol: Selective Mtt Removal
Objective: Expose the Glutamine side-chain amine/amide for modification (e.g., cyclization)

while keeping the N-terminus Z-protected.

Reagents:

Cleavage Cocktail: 1% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).[1]

Scavenger: 5% Triisopropylsilane (TIS) or Methanol (MeOH) (to quench the trityl cation and

prevent re-attachment).

Step-by-Step:

Swelling: Swell the resin-bound peptide (Z-Gln(Mtt)-Peptide-Resin) in DCM for 15 minutes.

Flow Wash: Treat the resin with the Cleavage Cocktail (1% TFA/DCM + 5% TIS).
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Filtration: Filter immediately. Do not incubate for long periods. The Mtt group comes off

rapidly (1–2 minutes).

Repetition: Repeat the flow wash 5–10 times (1 minute each). The solution will turn

yellow/orange due to the trityl cation. Continue until the filtrate is colorless.

Neutralization: Wash the resin with 5% DIPEA in DCM to neutralize residual acid.

Validation: Perform a Kaiser test (ninhydrin) or chloranil test. A positive result indicates the

side chain is free. The N-terminus remains Z-protected.

Path A: Side-Chain Modification Path B: N-Terminal Extension
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(Free N-Terminus)

Mtt remains intact.
Allows peptide elongation.
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Figure 2: Orthogonal deprotection pathways. Path A is the most common application for this

derivative.

Disposal & Environmental Impact
Waste Classification: Hazardous chemical waste.
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Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber.

Environmental Precautions: Do not let product enter drains. Mtt cleavage byproducts (trityl

species) are often lipophilic and should be contained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b612880?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

